2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one

• IUPAC Name: (2E)-3-heptylimino-2-(1-hydroxybutylidene)-5,5-dimethylcyclohexan-1-one
• InChI: InChI=1S/C19H33NO2/c1-5-7-8-9-10-12-20-15-13-19(3,4)14-17(22)18(15)16(21)11-6-2/h21H,5-14H2,1-4H3/b18-16+,20-15?
• InChI Key: MXFFSEZXYCFHAJ-RZDMDXEDSA-N
• Canonical SMILES: CCCCCCCN=C1CC(CC(=O)C1=C(CCC)O)(C)C
• Isomeric SMILES: CCCCCCCN=C\1CC(CC(=O)/C1=C(\CCC)/O)(C)C
• Molecular Formula: C19H33NO2
• Molecular Weight: 307.5 g/mol

Description

2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one, also known as BMHDC, is a synthetic compound that has gained considerable attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. BMHDC is a cyclic enaminone that contains a butyryl group, a heptylamino group, and a cyclohexenone ring.

Scientific Research Applications

2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. 2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a crucial role in tumor invasion and metastasis. In addition, 2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one has been shown to exhibit antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of 2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one is not fully understood, but it is believed to involve the inhibition of MMPs and the induction of apoptosis in cancer cells. MMPs are enzymes that are involved in the breakdown of extracellular matrix proteins, which are essential for tumor invasion and metastasis. 2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one has been shown to inhibit the activity of MMP-2 and MMP-9, which are highly expressed in various types of cancer. In addition, 2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects
2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have shown that 2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one can inhibit the proliferation of cancer cells and induce apoptosis. It has also been shown to inhibit the activity of MMPs, which are involved in tumor invasion and metastasis. In addition, 2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one has been shown to exhibit antibacterial and antifungal activity.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one in lab experiments is its potential as a lead compound for the development of new anticancer drugs. Its ability to inhibit the activity of MMPs and induce apoptosis in cancer cells makes it a promising candidate for further research. However, one of the limitations of using 2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one. One area of interest is the development of new drugs based on the structure of 2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one. By modifying the structure of 2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one, it may be possible to improve its solubility and increase its potency as an anticancer agent. Another area of interest is the study of the mechanism of action of 2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one. Further research is needed to fully understand how 2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one inhibits the activity of MMPs and induces apoptosis in cancer cells. Finally, 2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one may be studied for its potential applications in material science, such as the development of new polymers and coatings.

Synthesis Methods

2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one can be synthesized using a multistep process that involves the reaction of 2-cyclohexenone with heptanal to form 2-heptyl-2-cyclohexenone. This intermediate compound is then reacted with butyryl chloride to form 2-butyryl-2-heptyl-cyclohexenone. Finally, this compound is reacted with ammonia to form 2-butyryl-3-(heptylamino)-5,5-dimethyl-2-cyclohexen-1-one. The overall yield of this synthesis method is around 20%, and the purity of the final product can be improved using chromatographic techniques.